Cas no 2228277-08-3 (4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine)

• Product Name: 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine
• CAS No: 2228277-08-3
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 6423191
• PubChem ID: 165677906
• Update Time: 2025-08-05

4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine
• EN300-1879125
• 4-methyl-4-[(1-phenyl-1H-1,2,3-triazol-4-yl)oxy]piperidine
• 2228277-08-3

• Inchi： 1S/C14H18N4O/c1-14(7-9-15-10-8-14)19-13-11-18(17-16-13)12-5-3-2-4-6-12/h2-6,11,15H,7-10H2,1H3
• InChI Key： OXWNNJXQZIXGNW-UHFFFAOYSA-N
• SMILES： O(C1=CN(C2C=CC=CC=2)N=N1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine

Introduction to 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine (CAS No. 2228277-08-3) in Modern Chemical and Pharmaceutical Research

4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine, identified by the CAS number 2228277-08-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic molecule, featuring a piperidine core substituted with a phenyl-triazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine incorporates several key elements that contribute to its pharmacological interest. The piperidine ring is a well-known scaffold in medicinal chemistry, often found in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The presence of a methyl group at the 4-position enhances lipophilicity, which can improve solubility and membrane permeability. Additionally, the attached phenyl-triazole moiety introduces a nitrogen-rich structure that is frequently associated with biological activity, particularly in the modulation of enzyme functions and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine with various biological targets. Studies suggest that this compound may exhibit properties relevant to neuropharmacology, potentially influencing pathways involved in pain modulation, cognition, and inflammation. The triazole ring, in particular, has been extensively studied for its role in inhibiting certain enzymes such as cyclooxygenases (COX) and carbonic anhydrases (CA), which are critical in inflammatory responses.

In the context of drug development, the synthesis of 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yl)oxypiperidine has been optimized using modern synthetic techniques to ensure high yield and purity. The reaction pathways typically involve multi-step organic transformations, including nucleophilic substitution reactions at the piperidine nitrogen and cyclization processes to form the triazole ring. Advances in catalytic methods have further refined these processes, reducing environmental impact while improving efficiency.

The pharmacological profile of 4-methyl-4-(1-phenyl-1H-1,2,3-triazol-4-yloxy)piperidine is being actively investigated in preclinical studies. Initial findings indicate that it may possess analgesic properties comparable to existing non-opioid analgesics but with potentially fewer side effects. The phenyl-triazole moiety is particularly noteworthy for its ability to modulate serotonergic pathways, which could make it valuable in treating conditions such as depression or anxiety disorders.

From a chemical biology perspective, this compound serves as a valuable tool for understanding the mechanisms of action of related molecules. Its structural features provide insights into how modifications at specific positions can influence biological activity. This knowledge is crucial for designing next-generation drugs with enhanced efficacy and reduced toxicity.

The synthesis and characterization of 4-methyl-4-(1-phenoxy)-N-(trifluoromethyl)-5-(trifluoromethoxy)benzamide derivatives have also shed light on the importance of electronic effects in determining pharmacokinetic properties. These studies highlight how electron-withdrawing groups can enhance metabolic stability while maintaining target binding affinity.

In conclusion,CAS No 2228277 08 3 represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, 4-methyl 4 ( 1 phenyl 1H 1 2 3 triazol 4 yl ) oxypiperidine is poised to play a significant role in advancing medical science.